![molecular formula C14H9NO7 B6393888 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% CAS No. 1261991-64-3](/img/structure/B6393888.png)
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, commonly known as 5-hydroxytryptophan (5-HTP), is a naturally occurring amino acid derivative derived from the essential amino acid tryptophan. 5-HTP is one of the most widely studied compounds in the field of neuroscience, and has gained a great deal of attention for its potential therapeutic applications in the treatment of depression, anxiety, and other neurological disorders.
Mechanism of Action
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% acts primarily by increasing the levels of serotonin in the brain. Serotonin is a neurotransmitter that plays an important role in regulating mood, appetite, and sleep. By increasing serotonin levels, 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% may be able to improve mood, reduce anxiety, and improve sleep. Additionally, 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of certain conditions.
Biochemical and Physiological Effects
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. These include increased levels of serotonin in the brain, anti-inflammatory and anti-oxidant properties, increased levels of dopamine and norepinephrine, and increased levels of endorphins. Additionally, 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been shown to reduce pain and inflammation, improve sleep, and reduce anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments is its ability to increase serotonin levels in the brain. This can be beneficial in the study of neurological disorders such as depression and anxiety. Additionally, 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties, which can be beneficial in the study of certain conditions. However, there are some limitations to using 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments. These include the fact that 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% is not widely available in supplement form and that it can interact with certain medications.
Future Directions
The potential therapeutic applications of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% are vast and continue to be explored. Possible future directions for research include exploring the potential of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% to treat other neurological disorders such as autism, Parkinson’s disease, and Alzheimer’s disease. Additionally, further research is needed to explore the potential of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% to reduce inflammation and oxidative stress, as well as its potential to improve cognitive function. Finally, further research is needed to explore the potential of 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% to reduce pain and improve sleep.
Synthesis Methods
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% is synthesized in the body from the essential amino acid tryptophan, which is found in foods such as turkey, eggs, cheese, and nuts. It is also available in supplement form and is commonly used to treat depression and anxiety. 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% is synthesized in the body from tryptophan via the enzyme tryptophan hydroxylase. The resulting 5-hydroxytryptamine (serotonin) is then converted to 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% by the enzyme aromatic amino acid decarboxylase.
Scientific Research Applications
5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been extensively studied for its potential therapeutic applications in the treatment of depression, anxiety, and other neurological disorders. Studies have shown that 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% can increase levels of serotonin in the brain, which is thought to be beneficial in the treatment of these conditions. Additionally, 5-(3,5-Dicarboxyphenyl)-6-hydroxynicotinic acid, 95% has been studied for its potential anti-inflammatory and anti-oxidant properties, as well as its ability to reduce pain.
properties
IUPAC Name |
5-(5-carboxy-2-oxo-1H-pyridin-3-yl)benzene-1,3-dicarboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO7/c16-11-10(4-9(5-15-11)14(21)22)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H,15,16)(H,17,18)(H,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBVJJBGVGIBUDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CNC2=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20688288 |
Source
|
Record name | 5-(5-Carboxy-2-oxo-1,2-dihydropyridin-3-yl)benzene-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20688288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261991-64-3 |
Source
|
Record name | 5-(5-Carboxy-2-oxo-1,2-dihydropyridin-3-yl)benzene-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20688288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.